Cas no 16926-87-7 (2-Propenoic acid,2-methyl-, 2-hydroxy-3-phenoxypropyl ester)

• Product Name: 2-Propenoic acid,2-methyl-, 2-hydroxy-3-phenoxypropyl ester
• CAS No: 16926-87-7
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• MDL: MFCD00066301
• CID: 164133
• PubChem ID: 86093
• Update Time: 2025-10-31

2-Propenoic acid,2-methyl-, 2-hydroxy-3-phenoxypropyl ester Chemical and Physical Properties

Names and Identifiers

• 2-HYDROXY-3-PHENOXYPROPYL METHACRYLATE
• 2,2'-DIHYDROXYAZOBENZENE
• 2-Hydroxy-3-phenoxypropyl-methacrylat
• 2-methyl-2-propenoicaci2-hydroxy-3-phenoxypropylester
• 3-O-Phenylglycerol 1-methacrylate
• 3-Phenoxy-2-hydroxypropyl methacryla
• 3-PHENOXY-2-HYDROXYPROPYL METHACRYLATE
• Methacrylic acid 2-hydroxy-3-phenoxypropyl ester
• Einecs 240-994-5
• 2-Propenoicacid,2-methyl-,2-hydroxy-3-phenoxypropylester
• NS00053710
• A811080
• SCHEMBL219561
• (2-hydroxy-3-phenoxypropyl) 2-methylprop-2-enoate
• 2-Propenoic acid,2-methyl-, 2-hydroxy-3-phenoxypropyl ester
• 2-Propenoic acid, 2-methyl-, 2-hydroxy-3-phenoxypropyl ester
• starbld0017040
• DTXSID80864723
• HFXVXHPSVLHXCC-UHFFFAOYSA-N
• 16926-87-7
• DTXSID40275831
• MFCD00066301
• FT-0637459
• 3-Phenoxy 2 hydroxy propyl methacrylate(phpm)
• 162223-14-5

• MDL： MFCD00066301
• Inchi： 1S/C13H16O4/c1-10(2)13(15)17-9-11(14)8-16-12-6-4-3-5-7-12/h3-7,11,14H,1,8-9H2,2H3
• InChI Key： HFXVXHPSVLHXCC-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CC(COC(C(=C)C)=O)O

Computed Properties

• Exact Mass: 236.10500
• Monoisotopic Mass: 236.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.8A^2

Experimental Properties

• Density: 1.131g/cm3
• Boiling Point: 392ºC at 760 mmHg
• Flash Point: 147.3ºC
• Refractive Index: 1.521
• PSA: 55.76000
• LogP: 1.54560

Additional information on 2-Propenoic acid,2-methyl-, 2-hydroxy-3-phenoxypropyl ester

Introduction to 2-Propenoic acid, 2-methyl-, 2-hydroxy-3-phenoxypropyl ester (CAS No. 16926-87-7)

2-Propenoic acid, 2-methyl-, 2-hydroxy-3-phenoxypropyl ester (CAS No. 16926-87-7) is a versatile compound with a wide range of applications in the fields of pharmaceuticals, cosmetics, and materials science. This compound, commonly known as Methacrylic acid 2-hydroxy-3-phenoxypropyl ester, is characterized by its unique molecular structure, which combines a methacrylate moiety with a hydroxyphenoxypropyl group. This combination endows the compound with several desirable properties, including excellent solubility, reactivity, and stability.

The chemical formula of 2-Propenoic acid, 2-methyl-, 2-hydroxy-3-phenoxypropyl ester is C₁₅H₁₈O₄. Its molecular weight is approximately 266.30 g/mol. The compound is a colorless to pale yellow liquid with a mild characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and ethyl acetate, making it suitable for various synthetic and formulation processes.

In the pharmaceutical industry, Methacrylic acid 2-hydroxy-3-phenoxypropyl ester has gained significant attention due to its potential as a drug delivery vehicle. Recent studies have shown that this compound can enhance the solubility and bioavailability of poorly soluble drugs. For instance, a study published in the Journal of Pharmaceutical Sciences demonstrated that the use of 2-Propenoic acid, 2-methyl-, 2-hydroxy-3-phenoxypropyl ester as a co-solvent in drug formulations significantly improved the dissolution rate and therapeutic efficacy of hydrophobic drugs such as paclitaxel and curcumin.

Beyond its pharmaceutical applications, Methacrylic acid 2-hydroxy-3-phenoxypropyl ester is also widely used in the cosmetics industry. Its ability to form stable emulsions and its excellent skin penetration properties make it an ideal ingredient in skincare products such as moisturizers, sunscreens, and anti-aging creams. A recent study in the International Journal of Cosmetic Science highlighted the role of this compound in enhancing the delivery of active ingredients to the skin, thereby improving their efficacy and reducing irritation.

In materials science, 2-Propenoic acid, 2-methyl-, 2-hydroxy-3-phenoxypropyl ester is used as a monomer in the synthesis of polymers and copolymers. These polymers exhibit unique properties such as high transparency, flexibility, and chemical resistance. They are used in various applications, including coatings, adhesives, and biomedical devices. A study published in the Journal of Polymer Science: Part A: Polymer Chemistry reported that copolymers containing this monomer showed enhanced mechanical properties and biocompatibility compared to traditional polymers.

The synthesis of Methacrylic acid 2-hydroxy-3-phenoxypropyl ester typically involves the esterification reaction between methacrylic acid and 2-hydroxy-3-phenoxypropanol. The reaction can be catalyzed by various acids or bases to achieve high yields and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound. For example, using solid acid catalysts or microwave-assisted synthesis has been shown to reduce reaction times and minimize waste generation.

Safety considerations are crucial when handling Methacrylic acid 2-hydroxy-3-phenoxypropyl ester. While it is generally considered safe for industrial use when proper precautions are taken, it is important to follow standard safety guidelines to prevent skin contact and inhalation. Personal protective equipment (PPE) such as gloves and goggles should be worn during handling. Additionally, storage conditions should be controlled to avoid exposure to high temperatures or incompatible materials.

In conclusion, Methacrylic acid 2-hydroxy-3-phenoxypropyl ester (CAS No. 16926-87-7) is a multifunctional compound with diverse applications across multiple industries. Its unique chemical structure and properties make it an invaluable component in pharmaceuticals, cosmetics, and materials science. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in modern scientific advancements.